Cas no 654663-85-1 (Acantrifoic acid A)

Acantrifoic acid A Properties

Names and Identifiers

• Acantrifoic acid A
• AKOS032949015
• 654663-85-1
• (1R,3aS,5aR,5bR,7aR,8S,9R,11aR,11bR,13aR,13bS)-9-acetyloxy-1-(3-hydroxyprop-1-en-2-yl)-5a,5b,8,11a-tetramethyl-1,2,3,4,5,6,7,7a,9,10,11,11b,12,13,13a,13b-hexadecahydrocyclopenta[a]chrysene-3a,8-dicarboxylic acid
• (-)-Acantrifoic acid A

• InChIKey： LIKVRUAPPXCRHS-ZESURFQCSA-N
• Inchi： InChI=1S/C32H48O7/c1-18(17-33)20-9-14-32(27(37)38)16-15-29(4)21(25(20)32)7-8-22-28(3)12-11-24(39-19(2)34)31(6,26(35)36)23(28)10-13-30(22,29)5/h20-25,33H,1,7-17H2,2-6H3,(H,35,36)(H,37,38)/t20-,21+,22+,23+,24+,25+,28+,29+,30+,31-,32-/m0/s1
• SMILES： CC(=O)OC1CCC2(C3CCC4C5C(CCC5(CCC4(C3(CCC2C1(C)C(=O)O)C)C)C(=O)O)C(=C)CO)C

Computed Properties

• Exact Mass: 544.34000
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 6
• Monoisotopic Mass: 544.34000387g/mol
• Heavy Atom Count: 39
• Complexity: 1080
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.827
• Topological Polar Surface Area: 121Ų

Experimental Properties

• LogP: 5.69740
• PSA: 121.13000
• Boiling Point: 660.7±45.0 °C at 760 mmHg
• Melting Point: 278-279℃ (methanol )
• Vapor Pressure: 0.0±4.5 mmHg at 25°C
• Flash Point: 205.7±22.2 °C
• Color/Form: Powder
• Density: 1.2±0.1 g/cm3